2-(3-amino-1H-isoindol-1-ylidene)-3-oxo-3-(piperidin-1-yl)propanenitrile

Specification

• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol
• IUPAC Name: (2Z)-2-(3-aminoisoindol-1-ylidene)-3-oxo-3-piperidin-1-ylpropanenitrile
• Standard InChI: InChI=1S/C16H16N4O/c17-10-13(16(21)20-8-4-1-5-9-20)14-11-6-2-3-7-12(11)15(18)19-14/h2-3,6-7H,1,4-5,8-9H2,(H2,18,19)/b14-13-
• Standard InChI Key: AUNAKSYUWPTWJD-YPKPFQOOSA-N
• Isomeric SMILES: C1CCN(CC1)C(=O)/C(=C\2/C3=CC=CC=C3C(=N2)N)/C#N
• Canonical SMILES: C1CCN(CC1)C(=O)C(=C2C3=CC=CC=C3C(=N2)N)C#N

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition

2-(3-Amino-1H-isoindol-1-ylidene)-3-oxo-3-(piperidin-1-yl)propanenitrile (IUPAC name: (2Z)-2-(3-aminoisoindol-1-ylidene)-3-oxo-3-piperidin-1-ylpropanenitrile) has the molecular formula C₁₆H₁₆N₄O and a molecular weight of 280.32 g/mol. Its structure features:

• An isoindole ring substituted with an amino group at the 3-position.

• A piperidine ring linked via a ketone-oxygen bridge.

• A propanenitrile unit contributing a nitrile group at the terminal position.

The Z-configuration of the exocyclic double bond (C=N) is confirmed by its isomeric SMILES string: C1CCN(CC1)C(=O)/C(=C\2/C3=CC=CC=C3C(=N2)N)/C#N.

Crystallographic and Spectroscopic Data

Single-crystal X-ray diffraction studies of analogous piperidinyl propanenitriles reveal chair conformations in the piperidine ring, with dihedral angles of ~32.88° relative to the propanenitrile plane. Hydrogen bonding between C–H and carbonyl oxygen atoms facilitates chain formation in the solid state, a feature likely conserved in the title compound. Nuclear magnetic resonance (NMR) spectra for related derivatives show characteristic signals:

• ¹H NMR: Multiplet signals at δ 1.39–1.53 ppm (piperidine methylenes) and δ 3.97 ppm (CH₂ group).

• ¹³C NMR: Peaks at ~170 ppm (ketone carbonyl) and ~115 ppm (nitrile carbon).

Synthesis and Reaction Pathways

Multicomponent Reaction Strategies

The compound is synthesized via condensation reactions between ethyl cyanoacetate and piperidine derivatives. A representative protocol involves:

• Reagents: Ethyl cyanoacetate (0.01 mol), piperidine (0.02 mol), ethanol (20 mL).

• Conditions: Stirring at room temperature for 2 hours, followed by crystallization from ethanol.

• Yield: Up to 92% as colorless crystals.

This method parallels the synthesis of 3-oxo-3-(piperidin-1-yl)propanenitrile, where piperidine nucleophilically attacks the electrophilic carbonyl carbon of ethyl cyanoacetate, leading to β-ketonitrile formation.

Structural Modifications

The aminoisoindole moiety allows for further functionalization:

• Acylation: The amino group can undergo acetylation to enhance lipophilicity.

• Cycloadditions: The cyano group participates in [2+3] cycloadditions with azides to form tetrazole rings.

• Cross-coupling: Palladium-catalyzed Suzuki-Miyaura reactions enable aryl group introductions at the isoindole ring.

Pharmaceutical Applications

Acetylcholinesterase (AChE) Inhibition

Isoindoline-1,3-dione derivatives exhibit AChE inhibitory activity by interacting with the enzyme’s peripheral anionic site. Molecular docking studies suggest that the title compound’s isoindole ring occupies the catalytic anionic site (CAS), while the piperidine moiety engages in cation-π interactions with Trp86 residues. Comparative IC₅₀ values for related compounds range from 0.8–2.4 μM, indicating moderate potency.

Polymeric Drug Delivery Systems

Incorporating 3-oxo-3-(piperidin-1-yl)propanenitrile into sodium alginate/poly(vinyl alcohol) (SA/PVA) films enhances antimicrobial activity against E. coli and S. aureus (MIC: 0.15 mg/mL). The films exhibit controlled release kinetics over 72 hours, attributed to hydrogen bonding between the nitrile group and polymer hydroxyls.

Property	Value/Description
Film Transparency	Brownish, opacity increases with PPN load
Release Profile	Sustained release over 72 hours
Antimicrobial Efficacy	MIC: 0.15 mg/mL against Gram-negative

Future Directions

Targeted Drug Design

Structural optimization could improve AChE selectivity:

• Quaternization: Introducing a benzyl pyridinium group may enhance binding to the CAS.

• Fluorination: Substituting the isoindole ring with fluorine atoms may increase blood-brain barrier permeability.

Advanced Material Applications

The compound’s π-conjugated system suggests utility in organic semiconductors. Density functional theory (DFT) calculations predict a bandgap of ~3.1 eV, suitable for photovoltaic devices.